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Compound of Interest

Compound Name:
4-Piperidinyl propanoate

hydrochloride

CAS No.: 219859-83-3

Cat. No.: B1443299

Get Quote

A Technical Guide to Identification, Synthesis, and
Safety in Drug Development
Core Directive: Nomenclature & CAS
Identification[1]
In drug development, "4-Piperidinyl propanoate hydrochloride" refers to a specific ester

scaffold often encountered as a metabolic intermediate or a synthetic precursor to opioid

analgesics (e.g., prodine analogs, fentanyl derivatives).

Precise identification is critical because the "common name" is often used loosely to describe

three distinct chemical entities. The table below resolves this ambiguity by mapping the specific

chemical structure to its authoritative CAS Registry Number.

Table 1: CAS Number Lookup & Structural
Differentiation
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Chemical
Entity

Common
Name /
Context

CAS Number
Molecular
Formula

Structural
Significance

Piperidin-4-yl

propanoate HCl

The Core

Scaffold(Unsubst

ituted Nitrogen)

Custom / Non-

Indexed*

The primary

metabolic

breakdown

product of ester-

based piperidine

drugs. Often

synthesized in

situ from 4-

Hydroxypiperidin

e (CAS 5382-17-

2).

1-Phenethyl-4-

propionoxypiperi

dine

Fentanyl

Precursor(N-

Phenethyl

substituted)

1462260-87-2

A critical impurity

and precursor in

the synthesis of

fentanyl and its

"reverse ester"

analogs.

MPPP

Hydrochloride

Desmethylprodin

e(N-Methyl, 4-

Phenyl

substituted)

4968-48-3

A "reverse ester"

pethidine analog.

[1] CRITICAL

SAFETY

WARNING:

Improper

synthesis yields

MPTP, a potent

neurotoxin.

Alphaprodine

Hydrochloride

Nisentil(N-

Methyl, 4-Phenyl,

3-Methyl)

561-78-4

A clinically

utilized opioid

analgesic (now

largely

obsolete/regulate

d).
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*Note: The unsubstituted hydrochloride salt (Piperidin-4-yl propanoate HCl) is rarely isolated as

a commodity chemical due to stability issues (acyl migration). It is typically generated from N-

protected precursors.

Technical Synthesis & Methodology
The synthesis of the 4-piperidinyl propanoate core requires careful control of protecting groups

to prevent N-acylation (formation of an amide) instead of O-acylation (formation of the desired

ester).

Reaction Logic & Pathway
The following Graphviz diagram illustrates the critical decision points in synthesizing the

scaffold. Note the divergence between the "Safe Route" (N-Protection) and the "Direct Route"

(High Risk of side products).
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4-Hydroxypiperidine
(CAS 5382-17-2)

Reduction (NaBH4)

N-Boc-4-Hydroxypiperidine
(CAS 109384-19-2)Protection (Boc2O)

N-Propionyl Amide
(Undesired Impurity)

Direct Acylation
(No Protection)

O-Acylation
(Propionyl Chloride)

Esterification 4-Piperidinyl Propanoate HCl
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Figure 1: Synthetic pathway for 4-Piperidinyl Propanoate HCl, highlighting the necessity of N-

protection to avoid amide formation.

Experimental Protocol: Synthesis of the Core Scaffold
Objective: Synthesis of Piperidin-4-yl propanoate Hydrochloride via N-Boc protection.

Reagents:

4-Hydroxypiperidine (CAS 5382-17-2)

Di-tert-butyl dicarbonate (

)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1443299/docs?utm_src=pdf-body-img#strategic-characterization-of-4-piperidinyl-propanoate-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propionyl chloride[2]

Triethylamine (

)

HCl in Dioxane (4M)

Step-by-Step Methodology:

N-Protection:

Dissolve 4-hydroxypiperidine (10 mmol) in DCM.

Add

(1.2 eq) followed by

(1.1 eq) at 0°C.

Stir at RT for 4 hours. Wash with water/brine, dry over

, and concentrate to yield N-Boc-4-hydroxypiperidine.

O-Acylation (Esterification):

Dissolve the N-Boc intermediate in anhydrous DCM.

Add

(1.5 eq) and cool to 0°C.

Dropwise add propionyl chloride (1.2 eq). Critical: Maintain low temp to prevent

elimination.

Stir for 2 hours. Quench with

. Isolate the organic layer.

Deprotection & Salt Formation:
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Dissolve the ester in minimal dioxane.

Add 4M HCl in dioxane (5 eq) dropwise at 0°C.

Precipitate forms immediately. Stir for 1 hour.

Filter the white solid and wash with cold diethyl ether.

Result: 4-Piperidinyl propanoate hydrochloride.[3][4]

Critical Safety & Toxicology (The MPTP Connection)
As a Senior Scientist, I must flag a critical safety hazard associated with N-methylated

derivatives of this scaffold.

If you are synthesizing MPPP (1-methyl-4-phenyl-4-propionoxypiperidine), strictly control the

reaction temperature and pH.

The Hazard: Overheating or acidic conditions during the esterification of the tertiary alcohol

(1-methyl-4-phenyl-4-piperidinol) causes elimination of the propionyloxy group.

The Toxin: This elimination yields MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine).

Mechanism: MPTP crosses the blood-brain barrier and is metabolized by MAO-B into MPP+,

which selectively destroys dopaminergic neurons in the substantia nigra, causing permanent,

irreversible Parkinsonism.

Validation Rule: Every batch of N-methylated 4-propionoxypiperidine must be screened via GC-

MS or HPLC for the presence of the tetrahydropyridine double bond (MPTP impurity) before

any biological handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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